(3R)-3-Amino-3-(2-anthryl)propanenitrile

• Molecular Formula: C17H14N2
• Molecular Weight: 246.31 g/mol
• IUPAC Name: (3R)-3-amino-3-anthracen-2-ylpropanenitrile
• InChI: InChI=1S/C17H14N2/c18-8-7-17(19)15-6-5-14-9-12-3-1-2-4-13(12)10-16(14)11-15/h1-6,9-11,17H,7,19H2/t17-/m1/s1
• InChI Key: AVBSLTXBDISTAH-QGZVFWFLSA-N
• Isomeric SMILES: C1=CC=C2C=C3C=C(C=CC3=CC2=C1)[C@@H](CC#N)N
• Canonical SMILES: C1=CC=C2C=C3C=C(C=CC3=CC2=C1)C(CC#N)N

Description

(3R)-3-Amino-3-(2-anthryl)propanenitrile is a β-amino nitrile characterized by a chiral amino group at the 3-position and a 2-anthryl aromatic substituent. This compound belongs to a class of molecules with significant pharmaceutical relevance, as β-amino nitriles serve as precursors to amides and carboxylic acids, which are critical in peptide synthesis and drug development .

Biological Activity

(3R)-3-Amino-3-(2-anthryl)propanenitrile is an organic compound notable for its unique structural features, including a chiral center and the presence of a 2-anthryl moiety. This compound has garnered attention for its potential biological activities, particularly in biochemical research and therapeutic applications. This article explores the biological activity of (3R)-3-Amino-3-(2-anthryl)propanenitrile, focusing on its interactions with biological molecules, mechanisms of action, and potential applications.

Chemical Structure and Properties

• Molecular Formula : C14H15N
• Molecular Weight : 188.23 g/mol
• Structural Features : The compound contains an amino group and a propanenitrile backbone, with a chiral center at the third carbon. The anthracene moiety significantly influences its chemical reactivity and interactions with other molecules.

Mechanisms of Biological Activity

The biological activity of (3R)-3-Amino-3-(2-anthryl)propanenitrile is primarily linked to its interactions with proteins, enzymes, and nucleic acids. The specific mechanisms through which this compound operates are still under investigation, but several potential pathways have been identified:

• Non-Covalent Interactions : The compound may engage in non-covalent interactions such as hydrogen bonding and π-π stacking with target biomolecules, which can modulate their activity.
• Enzyme Modulation : Preliminary studies suggest that (3R)-3-Amino-3-(2-anthryl)propanenitrile could influence enzyme activity, potentially serving as a biochemical probe in research settings.
• Receptor Interactions : The structural characteristics of this compound suggest it may interact with various receptors, impacting signaling pathways within cells.

Research Findings and Case Studies

Research into the biological activity of (3R)-3-Amino-3-(2-anthryl)propanenitrile has yielded several important findings:

• Protein Interaction Studies : Investigations have focused on how this compound interacts with specific proteins, revealing potential applications in drug development aimed at targeting protein functions.
• Therapeutic Potential : Given its structural similarities to other bioactive compounds, (3R)-3-Amino-3-(2-anthryl)propanenitrile is being explored for its potential therapeutic applications in treating diseases influenced by protein interactions.

Comparative Analysis of Similar Compounds

To better understand the unique properties of (3R)-3-Amino-3-(2-anthryl)propanenitrile, a comparison with structurally related compounds can be insightful:

Compound Name	Structural Features	Biological Activity
(3R)-3-Amino-3-(2-anthryl)propanenitrile	Chiral center, anthracene moiety	Potential enzyme modulation
2-Anthranilic Acid	Amino group on anthracene	Known for anti-inflammatory properties
4-Anilinoquinazoline	Quinazoline ring	Exhibits anticancer activity

Future Directions

The ongoing research into (3R)-3-Amino-3-(2-anthryl)propanenitrile highlights several promising avenues for future exploration:

• Detailed Mechanistic Studies : Further investigations are needed to elucidate the precise mechanisms through which this compound interacts with biological systems.
• Therapeutic Applications : Exploring its potential as a therapeutic agent could lead to new treatments for diseases linked to protein dysfunction.
• Synthesis of Derivatives : Developing derivatives of (3R)-3-Amino-3-(2-anthryl)propanenitrile may enhance its biological activity and broaden its application scope.

Comparison with Similar Compounds

Key Observations:

Stereoselectivity and Yield :

• Enantiomeric excess (ee) varies with substituents and ligands. For example, (R)-3j achieves 90% ee with the L5 ligand, while (R)-3r shows lower ee (87%) despite similar synthesis conditions .
• Bulky substituents (e.g., tert-butyl in 3j) enhance stereochemical control but may reduce reactivity due to steric hindrance.

Aromatic Substituent Effects :

• Halogenated derivatives (e.g., 3r) are valuable in cross-coupling reactions but exhibit moderate yields (65%) .
• Biphenyl (3k) and anthryl groups increase molecular rigidity, as evidenced by 3k’s solid state, which contrasts with liquid analogs like 3j .

Enzymatic Reactivity :

• 3a undergoes enzymatic hydration to amides, a pathway critical for drug intermediates. However, larger aromatic groups (e.g., anthryl) may impede enzyme accessibility, necessitating tailored biocatalysts .

Commercial and Synthetic Challenges :

• Fluorinated analogs (e.g., CAS 1539772-23-0) are discontinued, suggesting synthesis difficulties or instability, possibly due to electron-withdrawing groups affecting nitrile reactivity .

Research Findings and Implications

• Pharmaceutical Utility: β-Amino nitriles like 3a are pivotal in synthesizing bioactive peptides. The anthryl derivative’s extended aromatic system could enhance binding affinity in target proteins but may reduce solubility .
• Catalytic Applications : High ee values in compounds like 3k (96% ee) underscore the efficacy of asymmetric catalysis using chiral ligands, a strategy applicable to the anthryl compound with optimized conditions .
• Structural-Activity Relationships (SAR) : Substituents at the 3-position influence both physical properties and reactivity. For instance, electron-donating groups (e.g., methyl in 3j) improve stability, whereas halogens (e.g., bromo in 3r) enable further functionalization .

Notes and Limitations

• The anthryl compound’s specific data (e.g., NMR, yield) are absent in the provided evidence; comparisons rely on structural analogs.
• Commercial discontinuation of fluorinated analogs highlights the need for robust synthesis protocols for specialized β-amino nitriles .